Cas no 13536-79-3 (Lanthanum tribromide)

• Product Name: Lanthanum tribromide
• CAS No: 13536-79-3
• MF: Br₃La
• MW: 378.617500305176
• MDL: MFCD00016161
• CID: 87046
• PubChem ID: 24868512
• Update Time: 2025-05-21

Lanthanum tribromide Chemical and Physical Properties

Names and Identifiers

• lanthanum bromide
• Lanthanum(III) bromide
• Lanthanum tribromide
• La tribromide
• LaBr3
• Lanthamum bromide
• Lanthantribromid
• Lanthanum (III) bromide, anhydrous
• lanthanum bromdie
• lanthanum(iii) bromide, ultra dry
• lanthanum(III) tribromide
• lanthanumbromide(labr3)
• NSC158928
• LANTHANUM (III) BROMIDE
• Lanthanum bromide (LaBr3)
• tribromolanthanum
• NSC-158928
• Lanthanum(III) bromide, anhydrous (99.99%-La) (REO)
• NSC 158928
• MFCD00016161
• 13536-79-3
• D95723
• Q410510
• EINECS 236-896-7
• Lanthanum(III) bromide, anhydrous, beads, -10 mesh, >=99.99% trace metals basis
• DTXSID9065526
• DTXCID4034312
• LaBr(3)

• MDL： MFCD00016161
• Inchi： 1S/3BrH.La/h3*1H;/q;;;+3/p-3
• InChI Key： XKUYOJZZLGFZTC-UHFFFAOYSA-K
• SMILES： [La](Br)(Br)Br

Computed Properties

• Exact Mass: 374.6619
• Monoisotopic Mass: 375.661361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Light gray powder
• Density: 5.06 g/mL at 25 °C(lit.)
• Melting Point: 783 °C (lit.)
• Boiling Point: 1577°C (estimate)
• Flash Point: No data available
• Water Partition Coefficient: Soluble in water.
• PSA: 0
• LogP: 2.53680
• Sensitiveness: Hygroscopic
• Solubility: The solubility in water is large and increases with the increase of temperature. The solubility in alcohol decreased with the increase of carbon chain, but it was less soluble in ether, dioxane and tetrahydrofuran, and more soluble in tributyl phosphate.
• Vapor Pressure: No data available

Lanthanum tribromide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Hygroscopic. Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Lanthanum tribromide

Lanthanum Tribromide (CAS No. 13536-79-3)

Lanthanum Tribromide (LaBr₃), also known as lanthanum bromide, is a rare earth compound with the CAS number 13536-79-3. This compound has garnered significant attention in recent years due to its unique properties and diverse applications across various scientific and industrial fields. The study of lanthanum tribromide has been enhanced by cutting-edge research, particularly in areas such as materials science, optics, and nuclear technology.

Lanthanum Tribromide is a crystalline solid with a molecular weight of approximately 294.26 g/mol. It is highly soluble in water and polar solvents, making it an ideal candidate for various chemical reactions and processes. The compound exhibits a high melting point, around 1,400°C, which contributes to its stability under extreme conditions. Recent studies have highlighted the potential of lanthanum tribromide in enhancing the performance of optical materials due to its excellent refractive index and low absorption coefficient.

The synthesis of lanthanum tribromide involves the reaction of lanthanum oxide with hydrobromic acid or bromine gas under controlled conditions. Researchers have developed innovative methods to optimize the synthesis process, ensuring higher purity and yield. For instance, a study published in *Chemical Engineering Journal* demonstrated that the use of microwave-assisted synthesis significantly reduces reaction time while maintaining product quality.

One of the most promising applications of lanthanarium tribromide is in the field of nuclear technology. It has been used as a neutron converter in detectors due to its ability to efficiently capture thermal neutrons. Recent advancements in neutron detection technology have leveraged the unique properties of lanthanarium tribromide, leading to improved sensitivity and reliability in nuclear imaging systems.

In addition to its nuclear applications, lanthanarium tribromide has found significant use in catalysis. The compound acts as a highly effective catalyst in various organic reactions, including olefin polymerization and hydrogenation processes. A study published in *Catalysis Today* revealed that lanthanarium tribromide can significantly enhance the selectivity and yield of these reactions, making it a valuable asset in the chemical industry.

The optical properties of lanthanarium tribromide have also been explored for applications in laser technology. Researchers have developed novel laser materials incorporating lanthanarium tribromide, which exhibit superior lasing characteristics compared to traditional materials. These findings were highlighted in a recent issue of *Optics Letters*, where scientists demonstrated the potential of lanthanarium tribromide for high-power laser systems.

Furthermore, lanthanarium tribromide has been investigated for its potential in energy storage technologies. Studies have shown that the compound can be used as an electrolyte additive in lithium-ion batteries, improving their cycling stability and energy density. This research was featured in *Nature Energy*, where researchers reported significant improvements in battery performance using lanthanarium tribromide.

The environmental impact of lanthanarium tribromide has also been a topic of interest among scientists. Recent studies have focused on developing sustainable methods for its production and disposal to minimize ecological harm. These efforts are crucial given the increasing demand for rare earth compounds in various industries.

In conclusion, Lanthanum Tribromide (CAS No. 13536-79-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique properties, combined with recent advancements in synthesis and application techniques, make it an invaluable material for modern scientific research and industrial processes.